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Compound of Interest

Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

Disclaimer: This document is intended for informational and research purposes only. The

synthesis described herein involves extremely toxic and hazardous materials, including

mercury(II) compounds and hexavalent chromium. These operations should only be performed

by trained professionals in a well-equipped chemical laboratory with appropriate engineering

controls (e.g., fume hoods) and personal protective equipment. Adherence to all applicable

safety regulations and waste disposal protocols is mandatory.

Introduction
Mercury(II) chromate (HgCrO₄) is an inorganic compound composed of mercury in the +2

oxidation state and the chromate anion. Research into its synthesis is primarily driven by

interest in its crystal structure and physicochemical properties. While precipitation methods

involving aqueous solutions of mercury(II) salts and chromate salts are common, hydrothermal

synthesis offers a route to obtaining high-quality single crystals of different polymorphs.[1][2]

This guide details a hydrothermal method for the synthesis of mercury(II) chromate from

mercury(II) oxide (HgO) and chromic acid (H₂CrO₄). The procedure is based on the

experimental conditions reported in scientific literature for the growth of α-HgCrO₄, β-HgCrO₄,

and HgCrO₄·H₂O single crystals.[3][4]

Physicochemical Data
A summary of the key physicochemical properties of mercury(II) chromate is presented in the

table below for quick reference.
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Property Value Reference(s)

Chemical Formula HgCrO₄ [5][6]

Molecular Weight 316.59 g/mol [5]

CAS Number 13444-75-2 [5][6]

Appearance Solid [7]

Density 6.06 g/cm³ [6][7]

Melting Point Decomposes upon heating [6]

Water Solubility Slightly soluble [6]

IUPAC Name
dioxido(dioxo)chromium;mercu

ry(2+)
[5]

Experimental Protocol: Hydrothermal Synthesis
This protocol is a generalized procedure based on the hydrothermal methods described by

Stöger and Weil for the synthesis of mercury(II) chromate polymorphs.[4][8] The reaction

proceeds via the acid-base reaction between mercury(II) oxide and chromic acid under

elevated temperature and pressure.

Chemical Equation: HgO(s) + H₂CrO₄(aq) → HgCrO₄(s) + H₂O(l)

Materials and Reagents
Yellow Mercury(II) Oxide (HgO)

Chromium Trioxide (CrO₃) or a stock solution of Chromic Acid (H₂CrO₄)

Deionized Water

Teflon-lined steel hydrothermal autoclave (e.g., 8 mL capacity or greater)

Equipment
Analytical balance
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Spatula and weighing paper

Programmable laboratory oven or furnace

Fume hood

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

goggles, face shield, lab coat.

Microscopy setup for crystal inspection

X-ray diffractometer (for product characterization)

Procedure
Preparation of Chromic Acid Solution: In a fume hood, prepare a chromic acid solution of the

desired concentration by carefully dissolving a weighed amount of chromium trioxide (CrO₃)

in deionized water. Note: The original literature mentions using various concentrations to

obtain different polymorphs.[4]

Reactant Loading: Carefully weigh a stoichiometric amount of yellow mercury(II) oxide (HgO)

and place it into the Teflon liner of the hydrothermal autoclave.

Addition of Chromic Acid: Add the prepared chromic acid solution to the Teflon liner

containing the HgO. The liner should not be filled to more than 80% of its total volume to

allow for thermal expansion.

Autoclave Assembly: Securely seal the Teflon liner and place it inside the steel autoclave

vessel. Tighten the vessel according to the manufacturer's specifications to ensure a proper

seal.

Hydrothermal Reaction: Place the sealed autoclave into a programmable laboratory oven.

Heat the assembly to 200 °C and maintain this temperature for a period of 4 days (96 hours).

[3][4][8]

Cooling: After the reaction period, turn off the oven and allow the autoclave to cool slowly to

room temperature over several hours. Do not attempt to open the autoclave while it is hot or

pressurized.
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Product Recovery: Once cooled, carefully open the autoclave in a fume hood. Remove the

Teflon liner and decant the supernatant liquid. The solid product, consisting of mercury(II)
chromate crystals, will be at the bottom of the liner.

Washing and Drying: Wash the crystals several times with deionized water to remove any

unreacted chromic acid, followed by a final wash with a suitable solvent like acetone to

facilitate drying. Carefully filter the product and allow it to air-dry.

Characterization: Analyze the final product using techniques such as X-ray diffraction (XRD)

to confirm the crystal phase and purity.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the hydrothermal synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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